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Get Quote

The table below summarizes the key identifying information for Tricyclamol chloride found in the search

results.

Property Description

CAS Number 3818-88-0 [1] [2] [3]

IUPAC Name 1-cyclohexyl-3-(1-methylpyrrolidin-1-ium-1-yl)-1-phenylpropan-1-ol; chloride [1]

Molecular Formula C₂₀H₃₂ClNO [1] or C₂₀H₃₃ClNO [2]

Molecular Weight 337.927 g/mol [1] or 338.935 g/mol [2]

Synonym Procyclidine [4]

Canonical SMILES C[N+]1(CCCC1)CCC(C2CCCCC2)(C3=CC=CC=C3)O.[Cl-] [1]

General Guidance on Purification of Organic Salts

While a specific method for Tricyclamol chloride is not available, the search results do contain a detailed

purification procedure for a structurally similar compound, 4-dimethylamino-N-

triphenylmethylpyridinium chloride [5]. The general technique of solvent-induced crystallization

described can serve as a useful conceptual template.
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Example Protocol: Purification via Crystallization

This protocol is adapted from a procedure for a related quaternary ammonium salt and outlines a potential

approach [5].

Dissolution: The crude product is first completely dissolved in a minimal volume of a suitable, dry,

and volatile organic solvent (e.g., dichloromethane, acetone) with stirring at room temperature [5].
Crystallization Induction: A second solvent, in which the product has very low solubility (e.g., ethyl
acetate, diethyl ether), is added gradually with continual stirring. This reduces the solubility of the
product in the mixture, causing it to crystallize out of solution. The addition is typically done over

about an hour [5].
Completion of Crystallization: After the addition is complete, the crystallization slurry is cooled

further (e.g., in an ice bath at 5°C) to maximize the product yield [5].
Isolation: The resulting crystals are collected by vacuum filtration and washed with small, cold

portions of the non-solvent to remove residual mother liquor [5].
Drying: The product is dried under vacuum, potentially at elevated temperatures (e.g., 50°C), for an

extended period (e.g., 24-72 hours) to remove solvent and moisture completely. The product's
hygroscopic nature may require prolonged drying [5].

This workflow can be visualized as follows:
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Considerations for Method Development
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For a researcher aiming to develop a purification protocol for Tricyclamol chloride, here are some key

points to consider:

Solvent Selection: The choice of solvent and non-solvent pair is critical. You will need to
experimentally determine the solubility profile of Tricyclamol chloride in various organic solvents.

Analytical Monitoring: Use techniques like Thin-Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC) to monitor the reaction progress and check the

purity of the crystallized product.
Characterization: Confirmation of the purified compound's structure and purity should be done using

methods such as ¹H NMR, ¹³C NMR, and elemental analysis [5].

Alternative Purification Strategies

If crystallization proves challenging, other standard techniques for purifying organic salts could be explored:

Recrystallization: Systematically screen various single solvents or solvent mixtures to find an

optimal system for recrystallization.
Reprecipitation: Rapidly adding a solution of the crude product in a good solvent into a large volume

of a non-solvent.
Chromatography: Techniques like flash column chromatography on silica gel or reverse-phase C18

silica could be employed, potentially using volatile buffers like ammonium acetate or ammonium
bicarbonate for easy removal [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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